ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,3-dichlorophenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C15H19Cl2NO2/c1-2-20-15(19)11-6-8-18(9-7-11)10-12-4-3-5-13(16)14(12)17/h3-5,11H,2,6-10H2,1H3
• InChI Key: FFCKEAAJZUQHEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H19Cl2NO2
• Molecular Weight: 316.2 g/mol

Description

Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate, also known as EDDP, is a metabolite of the drug methadone. EDDP is a synthetic compound that has been widely studied for its potential applications in scientific research. In

Mechanism of Action

Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate is believed to act as a competitive inhibitor of the enzyme CYP3A4, which is responsible for the metabolism of methadone. By inhibiting this enzyme, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate can increase the concentration of methadone in the body and prolong its effects.
Biochemical and Physiological Effects:
ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has been shown to have a number of biochemical and physiological effects. It has been found to increase the duration of methadone's analgesic effects, as well as decrease the risk of methadone overdose. ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has also been shown to have potential as a treatment for opioid addiction, although more research is needed in this area.

Advantages and Limitations for Lab Experiments

Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has a number of advantages for use in lab experiments. It is a stable and easily synthesized compound that can be used as a marker for methadone use. However, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate also has some limitations. It is not specific to methadone and can be produced by other drugs, making it less reliable as a marker. In addition, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate's mechanism of action is not fully understood, which limits its potential applications.

Future Directions

There are a number of future directions for research on ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate. One area of interest is the development of more specific markers for methadone use. In addition, further research is needed to fully understand ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate's mechanism of action and potential applications in treating opioid addiction. Finally, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate may have potential as a tool for studying the pharmacokinetics of other drugs and their interactions with CYP3A4.

Synthesis Methods

Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate can be synthesized through the reaction of ethyl 4-piperidinecarboxylate with 2,3-dichlorobenzyl chloride. The reaction is typically carried out in the presence of a base such as potassium carbonate. The resulting product is then purified through recrystallization or column chromatography.

Scientific Research Applications

Ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has been extensively studied for its potential applications in scientific research. It has been used as a marker for methadone use in drug testing, as well as a tool for studying the pharmacokinetics of methadone. In addition, ethyl 1-(2,3-dichlorobenzyl)-4-piperidinecarboxylate has been explored for its potential as a treatment for opioid addiction.